DSPE-PEG2000-Maleimide

Maleimide stability Liposome preparation Post-insertion method
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C54H100N4NaO14P
Molecular Weight 1083.4 g/mol
Cat. No. B15623449
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Technical Parameters


Basic Identity
Product NameDSPE-PEG2000-Maleimide
Molecular FormulaC54H100N4NaO14P
Molecular Weight1083.4 g/mol
Structural Identifiers
InChIInChI=1S/C54H98N3O14P.H3N.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-53(62)68-45-48(71-54(63)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)46-70-72(64,65)69-42-39-56-50(59)47-67-44-43-66-41-38-55-49(58)37-40-57-51(60)35-36-52(57)61;;/h35-36,48H,3-34,37-47H2,1-2H3,(H,55,58)(H,56,59)(H,64,65);1H3;/q;;+1/p-1/t48-;;/m1../s1
InChIKeyZIAGQZAKMWCCNU-NVMLYMPWSA-M
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DSPE-PEG2000-Maleimide: A Thiol-Reactive PEGylated Phospholipid for Targeted Liposome and LNP Functionalization


DSPE-PEG2000-Maleimide is a heterobifunctional lipid–polymer conjugate composed of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) covalently linked to a linear polyethylene glycol chain (average MW ~2000 Da) terminated with a maleimide functional group . The DSPE anchor inserts stably into lipid bilayers, the PEG2000 spacer provides steric stabilization and prolonged systemic circulation, and the maleimide group enables site-selective, covalent conjugation to thiol (–SH) bearing ligands (e.g., cysteine-containing peptides, thiolated antibodies) via Michael addition under mild aqueous conditions (pH 6.5–7.5), forming a stable thioether bond .

Thiol-reactive PEGylated lipid for targeted liposome and LNP functionalization studies
Stable DSPE anchor inserts into lipid bilayers; PEG2000 spacer provides steric stabilization
Mild aqueous conjugation (pH 6.5–7.5) forms stable thioether bonds with thiol-bearing ligands

Why DSPE-PEG2000-Maleimide Cannot Be Substituted by Other DSPE-PEG2000-Terminated Lipids Without Altering Conjugation Performance and Formulation Outcomes


In-class DSPE-PEG2000 derivatives are functionally distinguished solely by their terminal reactive group, which dictates the conjugation chemistry, reaction conditions, and stability profile. DSPE-PEG2000-Maleimide reacts selectively with thiols at pH 6.5–7.5 to form a stable thioether bond, whereas DSPE-PEG2000-NHS targets primary amines (pH 7.0–8.5) and DSPE-PEG2000-COOH requires carbodiimide-mediated activation . These differences produce quantifiably distinct maleimide group activities depending on the preparation method (post-insertion retaining 76% active maleimide vs. 63% for pre-insertion) [1] and different coupling efficiencies (up to 71% mol peptide/maleimide vs. ≤34% mol folate/maleimide) [2]. Substituting one reactive lipid for another is not benign: it changes the reactive half-life in aqueous media, cross-reactivity with off-target nucleophiles, and the stoichiometric control of surface ligand density, all of which directly impact targeting efficacy and batch-to-batch reproducibility.

DSPE-PEG2000-NHS
Targets primary amines (pH 7.0–8.5) rather than thiols; may shift reaction specificity and cross-reactivity profile.
DSPE-PEG2000-COOH
Requires carbodiimide-mediated activation, altering stoichiometric control and potentially reducing coupling efficiency reproducibility.
Method-dependent activity
Maleimide reactivity varies with insertion method; substituting workflow (post- vs pre-insertion) may shift surface ligand density and batch consistency.

DSPE-PEG2000-Maleimide Quantitative Differentiation Evidence vs. Closest Analogs and Alternative Chemistries


Maleimide Functional Group Activity: Post-Insertion Retains 76% Reactive Groups vs. 63% (Pre-Insertion) and 32% (Post-Purification)

During liposome preparation, the method of DSPE-PEG2000-Maleimide insertion dramatically alters the fraction of maleimide groups that remain reactive for subsequent conjugation. Post-insertion (adding DSPE-PEG2000-Mal after liposome formation) preserved 76% active maleimide groups, whereas pre-insertion (adding during lipid film hydration) retained only 63% before purification and dropped to 32% after purification [1]. The 44-percentage-point loss during purification in the pre-insertion route means fewer than one-third of the functional handles remain available for ligand coupling, directly compromising targeting ligand density and batch-to-batch consistency.

Maleimide Group Activity
Head-to-head
Post-insertion: 76% reactive
Pre-insertion: 63% (pre-purif.), 32% (post-purif.)
Post-insertion workflow may preserve higher available coupling sites.
Method context; purification leads to 44‑pp loss in pre-insertion route.
Maleimide stability Liposome preparation Post-insertion method

Pre-Conjugation (Imp) Strategy Using DSPE-PEG2000-Mal Outperforms Post-Conjugation (Pos) Strategy: Cytotoxicity (p<0.001) and Cellular Uptake (p<0.001)

When constructing herceptin-bearing paclitaxel-loaded nanoparticles, the improved pre-conjugation (Imp) strategy—where herceptin is pre-conjugated with DSPE-PEG2000-Mal before nanoparticle assembly—yielded significantly better cytotoxicity (p < 0.001) and tumor cellular uptake efficiency (p < 0.001) compared to the post-conjugation (Pos) strategy, where ligand is conjugated after nanoparticle formation [1]. The Imp strategy enabled linear control of ligand density within the 0–20% DSPE-PEG2000-herceptin range and preserved antibody bioactivity during nanoparticle preparation, whereas the Pos strategy consumed excess antibody to drive the conjugation reaction and resulted in lower surface ligand activity [1].

Conjugation Strategy
Head-to-head
Pre-conjugation (Imp): higher reported cytotoxicity (p<0.001) and cellular uptake (p<0.001) vs post-conjugation.
Imp strategy may support linear ligand density control.
Reported in BT474 cell context; workflow-dependent outcome.
Antibody conjugation Nanoparticle targeting Ligand density control

Thiol-Maleimide vs. Tetrazine-TCO Chemistry: Comparable Transfection (~97% GFP+ Cells) but Thiol-Maleimide Requires Optimized Micelle Mixing for >80% mRNA Encapsulation

A direct comparison of thiol-maleimide (DSPE-PEG2000-Maleimide) and tetrazine–trans-cyclooctene (DSPE-PEG2000-TCO) chemistries for LNP surface functionalization with cetuximab demonstrated that both produced targeted LNPs with similar in vitro transfection rates—approximately 97% GFP+ cells at 6 hours, vs. less than 30% for non-targeted controls [1]. However, only the micelle mixing insertion method (preformed DSPE-PEG2000-Maleimide:DMG-PEG2000 micelles) yielded stable particles with mRNA encapsulation efficiency above 80%; direct mixing of the conjugate solution resulted in poor particle stability [1]. Both targeted formulations achieved at least a 3-fold increase in mean fluorescence intensity over controls, confirming that DSPE-PEG2000-Maleimide delivers comparable functional targeting to the faster tetrazine-TCO chemistry when the optimized micelle mixing protocol is employed [1].

Chemistry Comparison
Head-to-head
~97% GFP+ cells for thiol-maleimide and tetrazine-TCO LNPs; >80% mRNA encapsulation only with micelle mixing method.
Reported equivalent targeting efficiency; formulation workflow is critical.
Optimized micelle mixing required for stable particles with high mRNA load.
LNP targeting Click chemistry mRNA delivery

Maleimide Hydrolytic Stability Advantage Over NHS Ester: Operational pH Window (6.5–7.5) Prevents Rapid Deactivation Observed with NHS Esters (t1/2 ~1 h at pH 8)

The maleimide group on DSPE-PEG2000-Maleimide reacts selectively with thiols at pH 6.5–7.5 to form a stable thioether bond, with minimal cross-reactivity toward amines within this pH range . Above pH 8, maleimide hydrolysis to maleic acid accelerates, irreversibly inactivating the group [1]. In contrast, the NHS ester (used on DSPE-PEG2000-NHS) has a half-life of approximately 1 hour at pH 8 and 25°C in aqueous media, dropping to ~10 minutes at pH 8.6 and 4°C, requiring careful pH and temperature control to avoid hydrolysis before amine coupling occurs . The maleimide group is thus the more hydrolytically robust choice under near-physiological reaction conditions, retaining reactivity over longer handling times.

Hydrolytic Stability
Class-level
Maleimide: stable at pH 6.5–7.5
NHS ester: t1/2 ~1 h (pH 8, 25°C), ~10 min (pH 8.6, 4°C)
Wider operational pH window under near-physiological conditions may reduce reagent deactivation risk.
Class-level inference; confirm with specific buffer and temperature.
Maleimide hydrolysis NHS ester stability Bioconjugation chemistry

Ligand Coupling Efficiency and Density Tunability: 16–183 Whole Antibodies or 42–173 Fab' Fragments per Nanocapsule with up to 71% Coupling Yield

Using DSPE-PEG2000-Maleimide post-insertion into lipid nanocapsules (LNCs), the number of conjugated OX26 monoclonal antibodies was tunable from 16 to 183 whole antibodies per LNC, and Fab' fragment density ranged from 42 to 173 per LNC, controlled by varying the initial ligand concentration in the coupling reaction mixture [1]. Separately, antagonist G peptide conjugation via post-insertion achieved a coupling yield of 71% (mol peptide/maleimide), compared to 43% using a direct linkage method; folic acid coupling reached a maximum of 34% (mol FA/maleimide) [2]. This demonstrates that coupling efficiency is both ligand-dependent and method-dependent, with the post-insertion approach providing higher yields for peptide ligands.

Ligand Density Tunability
Cross-study
16–183 whole antibodies/LNC; 42–173 Fab' fragments/LNC; peptide coupling up to 71% (mol/mol maleimide).
Supports approximately 10‑fold surface ligand valence tuning.
Ligand- and method-dependent; cross-study comparison.
Antibody conjugation Ligand density Lipid nanocapsules

In Vivo Tumor Targeting: Anti-TAG-72 Immunoliposomes Prepared with DSPE-PEG2000-Maleimide Localize to Tumor Tissue Whereas Non-Targeted Liposomes Do Not

Anti-TAG-72 PEG-immunoliposomes (PILs) formulated with DSPE-PEG2000-Maleimide (1 mol%) and conjugated with HuCC49 Fab' fragments demonstrated specific adherence to TAG-72-overexpressing LS174T human colon cancer cells in vitro and, upon intravenous administration, efficiently localized in LS174T tumor tissues in vivo, while non-targeted conventional liposomes showed no tumor localization [1]. These PILs also maintained gene transfection activity in the presence of up to 60% fetal bovine serum, outperforming conventional cationic lipoplexes under high-serum conditions [1]. This demonstrates that DSPE-PEG2000-Maleimide-mediated antibody conjugation confers both targeting specificity and serum stability to lipid-based gene delivery vehicles.

In Vivo Localization
Head-to-head
Anti-TAG-72 PILs (DSPE-PEG2000-Mal): tumor tissue localization in xenograft model; non-targeted liposomes: no detectable localization.
May support receptor-specific delivery studies in tumor-localization models.
LS174T xenograft context; no therapeutic claim inferred.
Immunoliposome Tumor targeting In vivo biodistribution

High-Impact Application Scenarios for DSPE-PEG2000-Maleimide Based on Comparative Evidence


Post-Insertion Functionalization of Preformed Liposomes for Maximized Maleimide Reactivity

When preparing immunoliposomes or targeted liposomes, post-insertion of DSPE-PEG2000-Maleimide after liposome formation preserves 76% of maleimide groups in a reactive state, compared to only 32% remaining after purification with the pre-insertion method [1]. Laboratories developing targeted liposomal formulations should specify post-insertion protocols and procure DSPE-PEG2000-Maleimide from sources that validate maleimide activity, ensuring maximum available coupling sites for subsequent thiolated ligand conjugation.

Pre-Conjugation (Imp) Workflow for Quantitative Control of Ligand Density on Polymeric Nanoparticles

For antibody-targeted polymeric nanoparticles requiring precise ligand density control, the Imp strategy—pre-conjugating the antibody to DSPE-PEG2000-Maleimide before nanoparticle assembly—enables linear tuning of surface ligand density (0–20% DSPE-PEG2000-herceptin) and yields statistically superior cytotoxicity (p < 0.001) and cellular uptake (p < 0.001) compared to post-conjugation [2]. This workflow is particularly relevant for CDMO and biopharmaceutical process development groups seeking reproducible, scalable targeted nanomedicine manufacturing.

Thiol-Maleimide Micelle Mixing Method for LNP-mRNA Targeting with >80% Encapsulation Efficiency

In LNP-based mRNA delivery systems, DSPE-PEG2000-Maleimide in preformed micelles with DMG-PEG2000 achieves >80% mRNA encapsulation and stable particle formation, enabling antibody-targeted LNPs that produce ~97% GFP+ transfection efficiency in vitro [3]. This scenario is directly applicable to in vivo CAR-T engineering and mRNA vaccine development, where active targeting to specific immune cell subsets is required.

Tunable Immunoliposome Engineering with DSPE-PEG2000-Maleimide for CNS and Oncology Indications

DSPE-PEG2000-Maleimide enables conjugation of 16–183 whole antibodies or 42–173 Fab' fragments per nanocarrier, with peptide coupling yields up to 71% [4][5]. This tunability supports central nervous system targeting across the blood-brain barrier (e.g., anti-TfR OX26 immunoliposomes) and solid tumor targeting (e.g., anti-TAG-72 immunoliposomes), where ligand density must be optimized to balance avidity, pharmacokinetics, and tumor penetration. In vivo, anti-TAG-72 PILs constructed with this linker achieved tumor-selective localization that non-targeted liposomes failed to demonstrate [6].

Application
Selection Property
Validation Focus
Post-insertion liposome functionalization
Maximized reactive maleimide groups
Maleimide activity after post-insertion vs pre-insertion
Pre-conjugation for polymeric nanoparticles
Linear ligand density control (0–20% DSPE-PEG-ligand)
Reproducibility of targeting ligand density and bioactivity
LNP-mRNA targeting via micelle mixing
Encapsulation-efficient insertion method
mRNA encapsulation efficiency and particle stability
Tunable immunoliposome engineering
Broad ligand valence range (whole antibody or Fab')
Ligand density optimization for avidity and model biodistribution
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